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Compound Name: Xenon-135

Cat. No.: B1198187

This guide provides technical information and troubleshooting procedures for researchers,
scientists, and professionals dealing with the operational challenges of "xenon dead time"
following a nuclear reactor shutdown.

Frequently Asked Questions (FAQS)

Q1: What is Xenon-135 and why is it problematic in a nuclear reactor?

Al: Xenon-135 (13°Xe) is a radioactive isotope of xenon produced during nuclear fission. It is
the most powerful known neutron absorber, with a neutron absorption cross-section of about 3
million barns.[1][2] This high probability of absorbing neutrons, which are essential to sustain a
chain reaction, means 13>Xe acts as a "neutron poison" that can slow or halt the reactor's
operation.[1][3] Its impact on reactor control is a significant factor in both operational stability
and safety, and it played a major role in the Chernobyl disaster.[3][4]

Q2: What is the primary cause of "xenon dead time"?

A2: "Xenon dead time," also known as the "iodine pit" or "xenon pit," is a period following a
significant power reduction or shutdown where the reactor cannot be restarted.[3][4][5] This
occurs due to a transient imbalance in Xenon-135 concentration.

e During Operation: 13°Xe is produced primarily from the decay of lodine-135 (13°]) and is
removed (or "burned off") by absorbing neutrons.[1]
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 After Shutdown: The neutron flux drops to near zero, stopping the "burn-off" of 135Xe.
However, the accumulated 3°| (with a half-life of 6.6 hours) continues to decay, producing
more 135Xe.[6][7]

This leads to a rapid increase in 13>Xe concentration, which introduces a large amount of
negative reactivity. If this negative reactivity exceeds the reactor's available positive reactivity
reserve from its control rods or other systems, the reactor cannot achieve criticality (a self-
sustaining chain reaction) and is effectively "poisoned out."[2][6]

Q3: How is Xenon-135 produced and removed in the reactor core?

A3: Xenon-135 dynamics are governed by a decay and transmutation chain. About 95% of
135Xe is produced from the beta decay of lodine-135, which itself is a common fission product.
[4][6] 13>Xe is removed from the core through two primary mechanisms: its own radioactive
decay into Cesium-135 (33°Cs) with a half-life of 9.2 hours, and by absorbing a neutron to
become the stable, non-poisonous Xenon-136 (13¢Xe).[3][6]
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Xenon-135 production and removal pathway.

Q4: How long does xenon dead time typically last?

A4: The duration of xenon dead time depends on the reactor's power level before shutdown.
After a shutdown from full power, the 135Xe concentration peaks approximately 9 to 11 hours
later.[6][8] The reactor may be impossible to restart for a period that can last several tens of
hours.[3] Typically, after about 35 to 40 hours, the 13°Xe has decayed sufficiently to allow a
restart.[6] After about 3 days, the core can be considered free of 13°Xe.[3][7]
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Troubleshooting Guide: Reactor Restart Issues
Issue: Cannot Achieve Criticality During Reactor Restart Attempt
This is the defining characteristic of being in a state of "xenon preclusion” or "poison outage."

The negative reactivity from the xenon peak is greater than the available positive reactivity from
the control system.
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Time Since Shutdown
(Hours)

Typical **5Xe Reactivity

Recommended Action

Near equilibrium, rising

Immediate Restart Window: If
a restart is necessary, it must
be initiated promptly (often
within 20-40 minutes) before
the 135Xe buildup becomes
insurmountable.[6] This is
known as the "poison override"

time.

High and increasing to peak

Wait: The reactor is likely
within the "xenon dead time."
Attempting a restart is futile as
there is insufficient reactivity to
overcome the poison. Monitor
core parameters and wait for

xenon to decay.

20-40

Decreasing from peak

Prepare for Restart: As the
135X e decays, its negative
reactivity will eventually fall
below the available positive
reactivity. A restart becomes

possible.

>40

Approaching pre-shutdown

levels or lower

Normal Restart: The xenon
concentration is low enough
that it no longer prevents
criticality. Proceed with

standard restart protocols.

Note: The reactivity values are illustrative. Actual values are highly dependent on reactor

design, fuel burnup, and pre-shutdown power history.[9]

Operational Protocols & Methodologies

Protocol 1: Managing a "Poison-Prevent" Power Reduction
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If a full shutdown is not required, reducing power to a level of 60% or higher can prevent the
reactor from entering a poisoned-out state.[6][10] At this power level, there is still sufficient
neutron flux to burn off a significant amount of the newly produced 13>Xe, preventing the
concentration from reaching a peak that would force a complete shutdown.[6]

Protocol 2: Overriding Xenon Dead Time
Overcoming xenon dead time is primarily a matter of reactor design and operational timing.

» Design for Excess Reactivity: Modern reactors are designed with sufficient excess positive
reactivity in their control systems to "override" a portion of the xenon transient.[3][10] This
allows them to restart even as xenon levels begin to rise. Boiling Water Reactors (BWRS)
often have xenon override capability for their entire fuel cycle, while Pressurized Water
Reactors (PWRs) may lose this ability near the end of a cycle.[10][11]

e Prompt Restart: If a trip occurs, operators have a short window (e.g., 20-40 minutes) to
identify and resolve the issue and begin a restart before the xenon concentration builds to a
prohibitive level.[6]

o Controlled Shutdown (if possible): In situations where a shutdown is planned, a slow power
reduction can, in some scenarios, help minimize the subsequent dead time compared to a
sudden scram.[12]

o Waiting for Decay: If the override window is missed, the only viable protocol is to wait until
the 135Xe naturally decays. The reactor must be kept in a stable shutdown state until
calculations show that a restart is possible.[4]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://canteach.candu.org/Content%20Library/20040720.pdf
https://www.reddit.com/r/askscience/comments/7gln7m/how_do_modern_nuclear_reactors_avoid_service/
https://canteach.candu.org/Content%20Library/20040720.pdf
https://en.wikipedia.org/wiki/Iodine_pit
https://www.reddit.com/r/askscience/comments/7gln7m/how_do_modern_nuclear_reactors_avoid_service/
https://www.reddit.com/r/askscience/comments/7gln7m/how_do_modern_nuclear_reactors_avoid_service/
https://www.reddit.com/r/AskEngineers/comments/3jidsl/what_is_the_earliest_a_nuclear_reactor_can_be/
https://canteach.candu.org/Content%20Library/20040720.pdf
https://researchportal.sckcen.be/en/publications/minimization-of-reactor-dead-time-by-power-monitoring-in-slow-shu/
http://large.stanford.edu/courses/2014/ph241/alnoaimi2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Reactor Shutdown Occurs

Can issue be resolved
and restart initiated?

Xenon Dead Time
(Poisoned Out)

Wait for Xe-135 to decay
(Approx. 35-40 hours)

Proceed with Reactor Restart
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Decision workflow for reactor restart after shutdown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Managing Xenon-135
Transients After Reactor Shutdown]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198187#overcoming-xenon-dead-time-after-reactor-
shutdown]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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